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Compound of Interest

Compound Name: 2-Chloroacetamide-d4

Cat. No.: B119449 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloroacetamide-d4

For researchers, scientists, and drug development professionals, the safe handling of

deuterated compounds is paramount. This guide provides a comprehensive overview of the

safety data and handling procedures for 2-Chloroacetamide-d4 (CAS: 122775-20-6). While

specific safety data for the deuterated form is limited, the information presented here is based

on the well-documented profile of its non-deuterated parent compound, 2-Chloroacetamide

(CAS: 79-07-2), a standard practice for assessing the safety of isotopically labeled compounds.

Chemical and Physical Properties
2-Chloroacetamide-d4 is the deuterium-labeled version of 2-Chloroacetamide.[1] The primary

physical difference is its molecular weight. 2-Chloroacetamide is a colorless to yellow

crystalline solid with a characteristic odor.[2][3] It is readily soluble in water.[2]

Table 1: Physical and Chemical Properties
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Property
2-Chloroacetamide-
d4

2-Chloroacetamide Source(s)

CAS Number 122775-20-6 79-07-2 [2][4]

Molecular Formula C₂D₄ClNO C₂H₄ClNO [2][5]

Molecular Weight 97.54 g/mol 93.51 g/mol [2][4][5]

Appearance White Solid
Colorless crystals or

white fine powder
[2][6]

Melting Point Not Available 120 °C [2]

Flash Point Not Available 170 °C [2][7]

Solubility in Water Not Available 90 g/L at 25 °C [2]

| Vapor Pressure | Not Available | 0.07 hPa at 20 °C |[2] |

Hazard Identification and Classification
2-Chloroacetamide is classified as a hazardous substance.[8] It is toxic if swallowed, may

cause an allergic skin reaction, and is suspected of damaging fertility or the unborn child.[9]

Table 2: GHS Hazard Classification for 2-Chloroacetamide

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

| Hazardous to the Aquatic Environment, Acute | 3 | H402: Harmful to aquatic life |

Signal Word: Danger[10]
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Hazard Pictograms:

GHS06: Toxic[2]

GHS08: Health hazard[2]

Toxicological Data
Toxicological studies have been conducted on the parent compound, 2-Chloroacetamide.

Animal experiments indicate that ingestion of less than 40 grams may be fatal or cause serious

health damage to an individual.[8] Chronic exposure may have adverse reproductive effects, as

animal studies have shown testicular atrophy at certain concentrations.[11]

Table 3: Acute Toxicity Data for 2-Chloroacetamide

Test Species Route LD50 Value Source(s)

LD50 Rat Oral 138 mg/kg [2][12]

LD50 Mouse Oral 155 mg/kg [12]

LD50 Rabbit Oral 122 mg/kg [12]

LD50 Dog Oral 31 mg/kg [11]

| LC50 | Goldfish | - | 19.8 mg/L, 96 h |[2][13] |

Experimental Protocols and Methodologies
Safe Handling and Storage Protocol
This protocol outlines the essential steps for safely managing 2-Chloroacetamide-d4 in a

laboratory setting.
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Preparation & Storage

Handling & Experimentation

Post-Experiment & Disposal

Receive Chemical

Store in a cool, dry,
well-ventilated area.

Keep container tightly closed.
Store locked up.

Inspect container
Don Personal Protective Equipment (PPE):

- Chemical safety goggles
- Protective gloves (e.g., PVC)

- Lab coat/Overalls

Handle exclusively in a
chemical fume hood.

Avoid dust generation.
Wash hands thoroughly after handling.

Decontaminate work area
and equipment.

Dispose of waste in sealed,
labeled containers according to

institutional and local regulations.
Consult a licensed disposal company.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Chloroacetamide-d4.

Methodology Details:

Receiving and Storage: Upon receipt, inspect containers for damage or leaks.[8] Store the

compound in its original, tightly sealed container in a cool, dry, and well-ventilated area.[8]

[12] The storage location should be separated from strong oxidants, acids, and bases and

should not have drain or sewer access.[7] It should be kept locked up or in an area only

accessible to authorized personnel.

Engineering Controls: All handling procedures must be conducted in a chemical fume hood

to minimize inhalation exposure. Facilities should be equipped with an eyewash station and

a safety shower.[12]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate chemical safety goggles or a face shield.[7][12] Contact

lenses should not be worn as they can absorb and concentrate irritants.[8]

Skin Protection: Wear chemical-protective gloves (e.g., PVC).[8] Select gloves with a high

protection class (breakthrough time >240 minutes) for prolonged contact.[8] A lab coat or

overalls should be worn to prevent skin contact.[8][12]
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Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved

respirator may be necessary.[8][12]

Hygiene: Do not eat, drink, or smoke in the handling area.[8][10] Wash hands thoroughly

with soap and water after handling the material.[8][12] Contaminated work clothing should be

laundered separately before reuse.[8]

Accidental Release and First Aid Protocols
Prompt and correct response to an accidental exposure or spill is critical.

Spill Response
First Aid Measures

Exposure or Spill Occurs

Evacuate and secure area.
Move upwind.

Spill

Skin Contact:
- Immediately flush with plenty of water for at least 15 mins.

- Remove contaminated clothing.
- Get immediate medical aid.

Exposure

Eye Contact:
- Immediately flush eyes with plenty of water for at least 15 mins.

- Get immediate medical aid.

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.
- Get immediate medical aid.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

- Get immediate medical aid.

Alert emergency responders.

Wear full protective clothing
and breathing apparatus.

Contain spill with sand,
earth, or vermiculite.

Prevent entry into drains.

Collect material into labeled
containers for disposal.
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Caption: Emergency response plan for spills and personnel exposure.

Methodology Details:

Spill Cleanup:

Minor Spills: Remove all ignition sources.[8] Use dry clean-up procedures to avoid

generating dust.[8] Sweep up the material and place it in a suitable, labeled container for

disposal.[12]

Major Spills: Evacuate personnel and move upwind.[8] Wear full body protective clothing

with breathing apparatus.[8] Prevent the spillage from entering drains or water courses.[8]

Contain the spill with sand, earth, or vermiculite, then collect the recoverable product into

labeled containers for disposal.[8]

First Aid:

In case of skin contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[12] Seek immediate medical

attention.[9][12]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.[9]

[12]

If inhaled: Move the person to fresh air. If breathing has stopped, provide artificial

respiration.[9] Do not use mouth-to-mouth resuscitation.[12] Seek immediate medical

attention.[9][12]

If swallowed: Do NOT induce vomiting.[9][12] If the person is conscious and alert, rinse

their mouth and have them drink 2-4 cupfuls of milk or water.[12] Seek immediate medical

attention.[9][12]

Stability and Reactivity
Chemical Stability: The compound is stable under normal temperatures and pressures.[12]
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Conditions to Avoid: Avoid dust generation, excess heat, and incompatible materials.[12] The

fine grinding of the solid can create dust clouds that may form an explosive mixture with air.

[8]

Incompatible Materials: Strong reducing agents, strong acids, strong bases, and strong

oxidizing agents.[7][12]

Hazardous Decomposition Products: Upon heating or combustion, it may produce toxic and

irritating fumes, including chlorine, nitrogen oxides, carbon monoxide, and carbon dioxide.

[10][12]

Fire-Fighting Measures
Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon dioxide.[8][10]

Specific Hazards: The solid is combustible but propagates flame with difficulty.[8] Dust

clouds may form an explosive mixture with air.[8] During a fire, irritating and highly toxic

gases may be generated.[12]

Fire-Fighter Instructions: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[12] Cool fire-exposed containers with a water spray from a protected

location.[8] Do not allow firefighting water to enter drains.[10]

Disposal Considerations
Waste material should be treated as hazardous. Dispose of contents and containers in

accordance with local, regional, and national regulations.[9] It is recommended to use a

licensed professional waste disposal service.[13] One method is to dissolve the material in a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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